Cas no 1363408-39-2 ((R)-4-MORPHOLINO-1-(PHENYLTHIO)BUTAN-2-AMINE 2HCL)

• Product Name: (R)-4-MORPHOLINO-1-(PHENYLTHIO)BUTAN-2-AMINE 2HCL
• CAS No: 1363408-39-2
• MF: C₁₄H₂₄Cl₂N₂OS
• MW: 339.324160575867
• CID: 5099928
• Update Time: 2026-03-03

(R)-4-MORPHOLINO-1-(PHENYLTHIO)BUTAN-2-AMINE 2HCL Chemical and Physical Properties

Names and Identifiers

• (R)-4-MORPHOLINO-1-(PHENYLTHIO)BUTAN-2-AMINE 2HCL

• Inchi： 1S/C14H22N2OS.2ClH/c15-13(6-7-16-8-10-17-11-9-16)12-18-14-4-2-1-3-5-14;;/h1-5,13H,6-12,15H2;2*1H/t13-;;/m1../s1
• InChI Key： JBZWTLMYNAUBGZ-FFXKMJQXSA-N
• SMILES： C(SC1=CC=CC=C1)[C@H](N)CCN1CCOCC1.[H]Cl.[H]Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on (R)-4-MORPHOLINO-1-(PHENYLTHIO)BUTAN-2-AMINE 2HCL

Compound Introduction: (R)-4-MORPHOLINO-1-(PHENYLTHIO)BUTAN-2-AMINE 2HCL and CAS No. 1363408-39-2

The compound with the chemical name (R)-4-MORPHOLINO-1-(PHENYLTHIO)BUTAN-2-AMINE 2HCL and the CAS number CAS No. 1363408-39-2 represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their unique structural and functional properties. The presence of a chiral center at the (R) configuration and the specific substitution patterns on the butanamine backbone contribute to its distinct pharmacological profile.

In recent years, there has been a growing interest in the development of chiral auxiliaries and ligands that can enhance the efficiency of asymmetric synthesis. The (R)-configuration of this compound makes it a valuable tool in such applications, particularly in the synthesis of enantiomerically pure pharmaceutical intermediates. The morpholino and phenylthio substituents introduce specific electronic and steric effects that can influence the reactivity and selectivity of the molecule, making it a versatile building block for further chemical modifications.

The chloride salt form (2HCL) of this compound ensures enhanced solubility in aqueous media, which is crucial for various applications in biocatalysis and pharmaceutical formulations. This solubility profile makes it an attractive candidate for use in solution-phase synthesis and as an intermediate in drug development processes where water-based conditions are preferred.

Recent research has highlighted the potential of this compound in the field of medicinal chemistry. Studies have demonstrated its utility in the synthesis of novel bioactive molecules, particularly those targeting neurological disorders. The morpholino group, known for its ability to enhance binding affinity and metabolic stability, plays a pivotal role in improving the pharmacokinetic properties of drug candidates. Additionally, the phenylthio moiety can serve as a handle for further functionalization, allowing chemists to tailor the molecule for specific biological activities.

One notable application of this compound is in the development of enzyme inhibitors. The unique stereochemistry and substitution pattern facilitate interactions with biological targets, making it an effective scaffold for designing molecules that can modulate enzyme activity. For instance, research has shown promising results in using derivatives of this compound to inhibit enzymes involved in inflammation pathways, suggesting potential therapeutic benefits in treating chronic inflammatory diseases.

The compound's structural features also make it suitable for use as a ligand in transition metal-catalyzed reactions. The combination of nitrogen-rich heterocycles and sulfur-containing groups provides multiple coordination sites, enabling efficient catalytic transformations. This aspect is particularly relevant in modern synthetic methodologies where transition metal catalysis plays a crucial role in achieving high yields and selectivity.

In conclusion, (R)-4-MORPHOLINO-1-(PHENYLTHIO)BUTAN-2-AMINE 2HCL (CAS No. 1363408-39-2) is a multifaceted compound with significant potential in pharmaceutical research and industrial applications. Its unique structural attributes, coupled with its enhanced solubility profile, make it an invaluable asset for chemists working on asymmetric synthesis, bioactive molecule development, and enzyme inhibition studies. As research continues to uncover new applications for this compound, its importance in advancing chemical biology and drug discovery is likely to grow even further.